Cas no 2138246-92-9 (3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline
• CAS No: 2138246-92-9
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 6361935
• PubChem ID: 165477953
• Update Time: 2025-11-03

3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline
• 2138246-92-9
• EN300-1067255

• Inchi： 1S/C12H10ClFN2/c1-15-10-4-2-3-8(5-10)11-6-9(13)7-16-12(11)14/h2-7,15H,1H3
• InChI Key： BUQAEHWHSZUSHM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC=C(C=1)NC)F

Computed Properties

• Exact Mass: 236.0516542g/mol
• Monoisotopic Mass: 236.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline

Comprehensive Overview of 3-(5-Chloro-2-Fluoropyridin-3-yl)-N-Methylaniline (CAS No. 2138246-92-9)

The compound 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline (CAS No. 2138246-92-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the pyridine and aniline moieties, make it a valuable intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline is its role as a building block in the development of novel pharmaceuticals. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity and selectivity, making it an ideal candidate for further derivatization. This compound is often explored in the context of kinase inhibitors and GPCR-targeted therapies, which are hot topics in modern drug development.

In addition to its pharmaceutical applications, CAS No. 2138246-92-9 is also being studied for its potential use in agrochemicals. The chloro-fluoropyridine scaffold is known to exhibit herbicidal and insecticidal properties, aligning with the current demand for sustainable and efficient crop protection solutions. As the agricultural sector seeks alternatives to traditional pesticides, compounds like 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline are gaining traction.

The synthesis and characterization of 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the high purity and consistency required for research and industrial applications. The compound's stability under various conditions further enhances its utility in large-scale production.

From an environmental perspective, the biodegradability and ecotoxicity of CAS No. 2138246-92-9 are subjects of ongoing research. With increasing regulatory scrutiny on chemical substances, understanding the environmental impact of this compound is crucial. Early studies suggest that it may offer a more environmentally friendly profile compared to older-generation chemicals, but further data is needed to confirm these findings.

Another area of interest is the computational modeling of 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline. Researchers are using molecular docking and QSAR studies to predict its interactions with biological targets. These in silico approaches are accelerating the discovery of new applications while reducing the need for extensive laboratory testing.

The market for pyridine-based compounds like 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline is expected to grow significantly in the coming years. Factors such as increased R&D investments, the rise of precision agriculture, and the demand for targeted therapies are driving this trend. Companies specializing in fine chemicals are actively expanding their portfolios to include such high-value intermediates.

For researchers and manufacturers, sourcing high-quality CAS No. 2138246-92-9 is critical. Reputable suppliers provide detailed technical data sheets, including information on solubility, melting point, and storage conditions. Proper handling and storage are essential to maintain the compound's integrity and ensure consistent performance in downstream applications.

In summary, 3-(5-chloro-2-fluoropyridin-3-yl)-N-methylaniline (CAS No. 2138246-92-9) represents a versatile and promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique chemical properties, combined with the growing demand for innovative solutions, position it as a key player in the future of chemical research and development.